Cas no 135660-92-3 (Methyl 2-hydroxy-2-(thiophen-3-yl)acetate)

• Product Name: Methyl 2-hydroxy-2-(thiophen-3-yl)acetate
• CAS No: 135660-92-3
• MF: C₇H₈O₃S
• MW: 172.201621055603
• MDL: MFCD16693812
• CID: 2126567
• PubChem ID: 19806271
• Update Time: 2025-10-28

Methyl 2-hydroxy-2-(thiophen-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(thiophen-3-yl)acetate
• NZCDRFOXNLBJNR-UHFFFAOYSA-N
• J3.644.720F
• (RS) methyl 2-hydroxy-2-(thien-3-yl)acetate
• alpha-Hydroxy-3-thiopheneacetic acid methyl ester
• Methyl 2-hydroxy-2-(thiophen-3-yl)acetate

• MDL： MFCD16693812
• Inchi： 1S/C7H8O3S/c1-10-7(9)6(8)5-2-3-11-4-5/h2-4,6,8H,1H3
• InChI Key： NZCDRFOXNLBJNR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Topological Polar Surface Area: 74.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Methyl 2-hydroxy-2-(thiophen-3-yl)acetate

Comprehensive Overview of Methyl 2-hydroxy-2-(thiophen-3-yl)acetate (CAS No. 135660-92-3)

Methyl 2-hydroxy-2-(thiophen-3-yl)acetate (CAS No. 135660-92-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a thiophene ring and a hydroxyacetate moiety, is widely studied for its potential applications in drug synthesis and material science. Its unique molecular structure makes it a valuable intermediate in the development of bioactive molecules, particularly in the fields of medicinal chemistry and catalysis.

The compound's CAS number 135660-92-3 is a critical identifier for researchers and regulatory bodies, ensuring accurate classification and traceability. Recent trends in green chemistry have spurred interest in Methyl 2-hydroxy-2-(thiophen-3-yl)acetate due to its potential as a sustainable building block for eco-friendly synthesis routes. Questions like "What are the synthetic routes for Methyl 2-hydroxy-2-(thiophen-3-yl)acetate?" or "How is CAS 135660-92-3 used in drug discovery?" are frequently searched, reflecting its relevance in modern scientific inquiry.

From a structural perspective, the thiophene ring in Methyl 2-hydroxy-2-(thiophen-3-yl)acetate contributes to its electronic properties, making it a candidate for organic electronics and photovoltaic materials. Researchers are also exploring its role in asymmetric synthesis, where its chiral center enables the production of enantiomerically pure compounds. This aligns with the growing demand for chiral intermediates in the pharmaceutical industry, addressing queries such as "Can CAS 135660-92-3 be used for enantioselective reactions?"

In addition to its synthetic utility, Methyl 2-hydroxy-2-(thiophen-3-yl)acetate is being investigated for its biocompatibility and low toxicity, which are essential for biomedical applications. The compound's stability under various conditions makes it suitable for scale-up processes, a topic often searched by industrial chemists. Furthermore, its potential as a flavoring agent or fragrance precursor has sparked interest in the food and cosmetics industries, answering questions like "Is Methyl 2-hydroxy-2-(thiophen-3-yl)acetate safe for consumer products?"

To summarize, Methyl 2-hydroxy-2-(thiophen-3-yl)acetate (CAS No. 135660-92-3) is a versatile compound with broad applications across multiple scientific disciplines. Its relevance to sustainable chemistry, drug development, and material science ensures its continued importance in research and industry. By addressing common search queries and aligning with current trends, this overview highlights the compound's multifaceted role in advancing modern science.